![molecular formula C9H12Cl2N4 B6159907 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride CAS No. 1803593-74-9](/img/no-structure.png)
1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride
Overview
Description
“1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride” is a chemical compound that belongs to the class of pyrazole-bearing compounds . Pyrazole compounds are known for their diverse pharmacological effects .
Synthesis Analysis
The synthesis of pyrazole compounds involves multicomponent reactions . The reaction sequence involves an azido-Ugi-deprotection reaction followed by an acetic anhydride-mediated N-acylation-cyclization process . The structures of the synthesized compounds are verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .Chemical Reactions Analysis
Pyrazole compounds have shown high catalytic activity toward the ammoxidation of alcohols to nitriles and the aerobic oxidation of alcohols to aldehydes .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride involves the reaction of 2-chloro-5-(1H-pyrazol-1-yl)pyridine with methanamine followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "2-chloro-5-(1H-pyrazol-1-yl)pyridine", "Methanamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-5-(1H-pyrazol-1-yl)pyridine is reacted with excess methanamine in a solvent such as ethanol or methanol at reflux temperature for several hours to yield 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt of 1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride.", "Step 3: The product is isolated by filtration, washed with a suitable solvent such as diethyl ether, and dried under vacuum." ] } | |
CAS RN |
1803593-74-9 |
Product Name |
1-[5-(1H-pyrazol-1-yl)pyridin-2-yl]methanamine dihydrochloride |
Molecular Formula |
C9H12Cl2N4 |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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